Cas no 97536-12-4 (Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI))
97536-12-4 structure
Product Name:Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI)
CAS No:97536-12-4
MF:C11H16O
MW:164.244143486023
CID:1002191
PubChem ID:45117175
Update Time:2025-04-20
Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI)
- (2-ethyl-4,6-dimethylphenyl)methanol
- DTXSID80668566
- SCHEMBL1225042
- Benzenemethanol,2-ethyl-4,6-dimethyl-(9ci)
- 97536-12-4
- DB-285421
- BENZENEMETHANOL, 2-ETHYL-4,6-DIMETHYL-
-
- Inchi: 1S/C11H16O/c1-4-10-6-8(2)5-9(3)11(10)7-12/h5-6,12H,4,7H2,1-3H3
- InChI Key: YWBUHVWYYLXBHY-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CC(C)=CC=1CC
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Benzenemethanol, 2-ethyl-4,6-dimethyl- (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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